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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthesis, characterization, and

biological activities of various derivatives of diethyl pimelate. The information is intended to

assist researchers in the selection and development of novel compounds for therapeutic

applications. All quantitative data is summarized in structured tables, and detailed experimental

protocols for key reactions and assays are provided.

Introduction to Diethyl Pimelate and its Derivatives
Diethyl pimelate, a seven-carbon dicarboxylic acid diethyl ester, serves as a versatile building

block in organic synthesis. Its chemical structure allows for a variety of chemical modifications,

leading to a diverse range of derivatives with potential applications in medicinal chemistry. Of

particular interest is its ability to undergo intramolecular cyclization reactions, such as the

Dieckmann condensation, to form cyclic β-keto esters. These intermediates are valuable

precursors for the synthesis of a wide array of heterocyclic compounds, including pyrazoles

and pyrimidines, which are known to exhibit a broad spectrum of biological activities.

Physicochemical Properties of Diethyl Pimelate
A foundational understanding of the starting material is crucial for the synthesis of its

derivatives.
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Property Value Reference

CAS Number 2050-20-6 [1]

Molecular Formula C₁₁H₂₀O₄ [1][2]

Molecular Weight 216.28 g/mol [1]

Appearance Colorless to light yellow liquid [3][4]

Boiling Point 149 °C @ 18 Torr

Melting Point -24 °C

Density 0.9928 g/cm³ @ 20 °C

Solubility
Slightly soluble in water;

soluble in organic solvents
[3]

Synthesis of Diethyl Pimelate Derivatives
The primary route to biologically active derivatives of diethyl pimelate often involves an initial

intramolecular cyclization followed by reaction with various reagents to build the desired

heterocyclic core.

Dieckmann Condensation of Diethyl Pimelate
The Dieckmann condensation is an intramolecular Claisen condensation of a dicarboxylic acid

ester to form a cyclic β-keto ester. This reaction is a cornerstone for the synthesis of five- and

six-membered rings.

Materials: Diethyl pimelate, sodium ethoxide, anhydrous ethanol, diethyl ether, hydrochloric

acid.

Procedure: A solution of diethyl pimelate in anhydrous ethanol is added dropwise to a

refluxing solution of sodium ethoxide in anhydrous ethanol. The mixture is refluxed for

several hours. After cooling, the reaction mixture is poured into a mixture of ice and

hydrochloric acid. The aqueous layer is extracted with diethyl ether. The combined organic

layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is
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removed under reduced pressure to yield the crude ethyl 2-oxocyclohexanecarboxylate. The

product can be further purified by vacuum distillation.

Logical Relationship: Synthesis Pathway from Diethyl Pimelate

Diethyl Pimelate

Dieckmann Condensation
(NaOEt, EtOH)

Intramolecular
Cyclization

Ethyl 2-oxocyclohexanecarboxylate
(Cyclic β-Keto Ester)

Reaction with Hydrazine Derivatives Reaction with Urea/Thiourea/Guanidine

Pyrazole Derivatives Pyrimidine Derivatives

Click to download full resolution via product page

Caption: Synthetic pathway from diethyl pimelate to heterocyclic derivatives.

Synthesis of Pyrazole Derivatives
Pyrazole derivatives are a class of heterocyclic compounds known for a wide range of

pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[5]

[6] They can be synthesized from β-keto esters, such as the product of the Dieckmann

condensation of diethyl pimelate.
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Materials: Ethyl 2-oxocyclohexanecarboxylate, hydrazine hydrate or substituted hydrazines,

glacial acetic acid or ethanol.

Procedure: A mixture of ethyl 2-oxocyclohexanecarboxylate and the appropriate hydrazine

derivative in a suitable solvent (e.g., glacial acetic acid or ethanol) is refluxed for several

hours.[7] The progress of the reaction is monitored by thin-layer chromatography. Upon

completion, the reaction mixture is cooled, and the precipitated solid is collected by filtration,

washed with a cold solvent, and dried. The crude product can be recrystallized from a

suitable solvent to afford the pure pyrazole derivative.

Synthesis of Pyrimidine Derivatives
Pyrimidine derivatives are another important class of nitrogen-containing heterocycles with

diverse biological activities, including use as anticancer and antiviral agents.[8][9] These can

also be synthesized from β-dicarbonyl compounds.

Materials: Ethyl 2-oxocyclohexanecarboxylate, urea, thiourea, or guanidine hydrochloride,

sodium ethoxide, ethanol.

Procedure: Ethyl 2-oxocyclohexanecarboxylate is reacted with urea, thiourea, or guanidine

hydrochloride in the presence of a base like sodium ethoxide in ethanol. The reaction mixture

is refluxed for an extended period. After cooling, the mixture is neutralized with an acid, and

the resulting precipitate is filtered, washed, and recrystallized to yield the pyrimidine

derivative.

Characterization of Diethyl Pimelate Derivatives
The synthesized derivatives are typically characterized using a combination of spectroscopic

techniques to confirm their chemical structures.
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Analytical Technique Information Obtained

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H NMR provides information on the number

and environment of protons. ¹³C NMR provides

information on the carbon skeleton.

Mass Spectrometry (MS)
Determines the molecular weight and

fragmentation pattern of the compound.

Infrared (IR) Spectroscopy
Identifies the functional groups present in the

molecule.

Elemental Analysis
Determines the percentage composition of

elements (C, H, N, etc.) in the compound.

Biological Activities of Diethyl Pimelate Derivatives
While specific biological data for a wide range of diethyl pimelate derivatives is not extensively

available in the public domain, the general classes of compounds synthesized from it, such as

pyrazoles and pyrimidines, have well-documented biological activities.

Compound Class Potential Biological Activities

Pyrazole Derivatives
Antimicrobial, Antifungal, Anti-inflammatory,

Anticancer, Antiviral[5][6]

Pyrimidine Derivatives
Anticancer, Antiviral, Antibacterial, Antifungal[8]

[10][11]

Note: The biological activity of a specific derivative is highly dependent on the nature and

position of substituents on the heterocyclic ring.

Experimental Workflow: From Synthesis to Biological Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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